N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C19H23N3O4S/c1-14-5-7-17(15(2)11-14)20-18(23)13-21-12-16(6-8-19(21)24)27(25,26)22-9-3-4-10-22/h5-8,11-12H,3-4,9-10,13H2,1-2H3,(H,20,23)
• InChI Key: KBJINJALHZBRSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=C(C=CC2=O)S(=O)(=O)N3CCCC3)C
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide, also known as DPA-714, is a small molecule that has been extensively studied for its potential use in the field of nuclear medicine. It belongs to the family of pyridine derivatives and is known for its ability to bind to the translocator protein (TSPO), which is found in the outer mitochondrial membrane of cells.

Mechanism of Action

TSPO is a transmembrane protein that is involved in the transport of cholesterol across the mitochondrial membrane. It is also known to be upregulated in various pathological conditions, where it is thought to play a role in the regulation of inflammation and apoptosis. N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide binds to TSPO with high affinity, and this binding can be visualized using PET imaging. The exact mechanism of action of this compound in modulating TSPO function is not fully understood, but it is thought to involve the regulation of mitochondrial membrane potential and the production of reactive oxygen species.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects, particularly in the context of neuroinflammation and neurodegeneration. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, and to inhibit the activation of microglia and astrocytes. It has also been shown to have neuroprotective effects, reducing neuronal death and improving cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide is its high affinity for TSPO, which allows for the visualization of TSPO expression in vivo using PET imaging. This can provide valuable information about the extent and localization of TSPO expression in various pathological conditions. However, there are also some limitations to the use of this compound in lab experiments. For example, its binding to TSPO is not specific to any particular pathological condition, and its use may therefore not provide specific diagnostic information. In addition, its use may be limited by its relatively short half-life, which may require the use of high doses or frequent injections.

Future Directions

There are a number of future directions for the use of N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide in the field of nuclear medicine. One potential application is in the diagnosis and monitoring of neuroinflammatory and neurodegenerative diseases, where TSPO expression is upregulated. Another potential application is in the development of new therapies for these conditions, where this compound may be used as a tool for identifying new targets for drug development. Finally, this compound may also have potential applications in the field of oncology, where TSPO expression is upregulated in certain types of cancer.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide involves a series of chemical reactions, starting with the reaction of 2-chloro-5-nitropyridine with 2,4-dimethylphenylamine to form 2-(2,4-dimethylphenylamino)-5-nitropyridine. This intermediate is then reduced with palladium on carbon to form 2-(2,4-dimethylphenylamino)-5-aminopyridine. The final step involves the reaction of this compound with N-(tert-butoxycarbonyl)-L-proline to form the desired product, this compound.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide has been extensively studied for its potential use in the field of nuclear medicine, particularly in positron emission tomography (PET) imaging. PET imaging is a non-invasive technique that allows for the visualization of biological processes in vivo. This compound has been shown to bind to TSPO, which is upregulated in various pathological conditions such as neuroinflammation, neurodegeneration, and cancer. PET imaging with this compound can therefore provide valuable information about the extent and localization of TSPO expression in these conditions.